3-Chloro-5-isopropyl-azepan-2-one

• Molecular Formula: C9H16ClNO
• Molecular Weight: 189.68 g/mol
• IUPAC Name: 3-chloro-5-propan-2-ylazepan-2-one
• InChI: InChI=1S/C9H16ClNO/c1-6(2)7-3-4-11-9(12)8(10)5-7/h6-8H,3-5H2,1-2H3,(H,11,12)
• InChI Key: VAUDRQSYEHDAFE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCNC(=O)C(C1)Cl

Description

3-Chloro-5-isopropyl-azepan-2-one is a seven-membered lactam (azepanone) derivative featuring a chlorine substituent at the 3-position and an isopropyl group at the 5-position. Chlorinated lactams like this are often explored in pharmaceutical and agrochemical research due to their stability and ability to interact with biological targets .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

5-Chloro-2-methyl-4-isothiazolin-3-one

• Structural Differences: Unlike the azepanone core of 3-Chloro-5-isopropyl-azepan-2-one, 5-chloro-2-methyl-4-isothiazolin-3-one is a five-membered isothiazolone ring with a chlorine at position 5 and a methyl group at position 2. The smaller ring size and sulfur atom in the isothiazolone increase electrophilicity, making it a potent biocide .
• Safety and Handling : Both compounds require stringent safety protocols due to chlorinated moieties. For 5-chloro-2-methyl-4-isothiazolin-3-one, EN 374-certified gloves, respiratory protection in poorly ventilated areas, and environmental containment are mandated . These measures likely apply to 3-Chloro-5-isopropyl-azepan-2-one, though its larger ring may reduce volatility and dermal toxicity.

Chlorinated Propane Derivatives (e.g., 1-Chloropropane, 2-Chloropropane)

• Functional Group Impact : Linear chlorinated propanes (e.g., 1-chloro- and 2-chloropropane) lack the cyclic lactam structure but share chloroalkyl groups. The position of chlorine affects boiling points (1-chloropropane: 46.6°C; 2-chloropropane: 35.3°C) and reactivity, with secondary chlorides (2-chloropropane) being less reactive in SN2 mechanisms .
• Environmental Persistence : Chlorinated propanes are volatile organic compounds (VOCs) with groundwater contamination risks, necessitating containment measures similar to those for 3-Chloro-5-isopropyl-azepan-2-one .

Methylclonazepam (5-(2-Chlorophenyl)-1-methyl-7-nitro-1,4-benzodiazepin-2-one)

• Heterocyclic Core: Methylclonazepam’s benzodiazepine ring is a fused bicyclic system, contrasting with the monocyclic azepan-2-one. The 2-chlorophenyl group in methylclonazepam enhances receptor binding affinity, while the 3-chloro substituent in 3-Chloro-5-isopropyl-azepan-2-one may influence steric hindrance and solubility .
• Bioactivity: Methylclonazepam’s nitro group and chloro-substituted aryl ring are critical for its anxiolytic activity.

Key Comparative Data Table

Property/Compound	3-Chloro-5-isopropyl-azepan-2-one	5-Chloro-2-methyl-4-isothiazolin-3-one	1-Chloropropane	Methylclonazepam
Core Structure	7-membered lactam	5-membered isothiazolone	Linear alkane	Fused benzodiazepine
Chlorine Position	3rd position	5th position	Terminal (1°)	2nd position (aryl ring)
Key Functional Groups	Chloro, isopropyl	Chloro, methyl	Chloro	Chloro, nitro, methyl
Typical Use	Research chemical	Biocide	Solvent/intermediate	Pharmaceutical (anxiolytic)
Safety Precautions	Likely similar to [1]	EN 374 gloves, respiratory protection	VOC containment	Controlled substance handling
Environmental Impact	Moderate persistence (inferred)	High toxicity to aquatic life	High volatility	Low environmental release (regulated)
References	-

Research Findings and Implications

• Reactivity : The lactam ring in 3-Chloro-5-isopropyl-azepan-2-one is less reactive toward nucleophiles compared to isothiazolones due to reduced ring strain and electrophilicity .
• Synthetic Utility : The isopropyl group may facilitate chiral synthesis or serve as a directing group in catalysis, contrasting with methylclonazepam’s nitro group, which is often redox-active .
• Toxicity Profile: Chlorinated azepanones are presumed to require handling akin to 5-chloro-2-methyl-4-isothiazolin-3-one (skin protection, ventilation), though their larger size may reduce acute toxicity .